Cas no 1807166-20-6 (1-Chloro-2,3-dibromo-5,6-difluorobenzene)

• Product Name: 1-Chloro-2,3-dibromo-5,6-difluorobenzene
• CAS No: 1807166-20-6
• MF: C₆HBr₂ClF₂
• MW: 306.329946279526
• CID: 4977126
• Update Time: 2025-05-26

1-Chloro-2,3-dibromo-5,6-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2,3-dibromo-5,6-difluorobenzene

• Inchi： 1S/C6HBr2ClF2/c7-2-1-3(10)6(11)5(9)4(2)8/h1H
• InChI Key： FKVBWMVATRURCF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1Cl)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on 1-Chloro-2,3-dibromo-5,6-difluorobenzene

Professional Introduction to 1-Chloro-2,3-dibromo-5,6-difluorobenzene (CAS No. 1807166-20-6)

1-Chloro-2,3-dibromo-5,6-difluorobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1807166-20-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This heterocyclic aromatic derivative features a benzene ring substituted with chlorine, bromine, and fluorine atoms at specific positions, which endows it with distinct reactivity and utility in synthetic chemistry.

The molecular structure of 1-Chloro-2,3-dibromo-5,6-difluorobenzene consists of a benzene core with bromine atoms at the 2 and 3 positions, a chlorine atom at the 1 position, and fluorine atoms at the 5 and 6 positions. This substitution pattern creates a highly electron-deficient aromatic system, making it a valuable intermediate in the synthesis of more complex molecules. The presence of multiple halogen atoms enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl frameworks found in many bioactive compounds.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated aromatic compounds due to their ability to modulate biological targets effectively. 1-Chloro-2,3-dibromo-5,6-difluorobenzene has been explored as a precursor in the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize derivatives with potential antimicrobial and anticancer properties. The electron-withdrawing nature of the bromine and fluorine substituents can influence the electronic distribution across the aromatic ring, enabling precise tuning of binding interactions with biological receptors.

One of the most compelling applications of 1-Chloro-2,3-dibromo-5,6-difluorobenzene lies in its role as a building block for agrochemicals. The structural motifs present in this compound are frequently incorporated into herbicides and pesticides due to their stability under environmental conditions and their efficacy in interacting with target enzymes or receptors. Recent studies have demonstrated its utility in generating novel compounds that exhibit improved selectivity and reduced toxicity profiles compared to traditional agrochemicals.

The synthesis of 1-Chloro-2,3-dibromo-5,6-difluorobenzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. Common synthetic routes include halogenation reactions mediated by electrophilic or nucleophilic reagents, followed by selective functional group interconversions. Advances in catalytic methods have further refined these processes, enabling higher yields and purities while minimizing waste generation. Such improvements align with the growing emphasis on sustainable chemistry practices within the industry.

The spectroscopic and analytical characterization of 1-Chloro-2,3-dibromo-5,6-difluorobenzene is critical for ensuring its identity and purity before downstream applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, including ¹H NMR and ¹³C NMR, along with mass spectrometry (MS), provide definitive evidence of its molecular structure. Additionally, X-ray crystallography may be employed to elucidate its solid-state conformation when crystalline forms are available.

In conclusion,1-Chloro-2,3-dibromo-5,6-difluorobenzene (CAS No. 1807166-20-6) represents a versatile intermediate with broad applicability across pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop innovative molecular architectures with tailored biological activities. As research continues to uncover new methodologies for functionalizing halogenated aromatics,1-Chloro-2,3-dibromo-5,6-difluorobenzene is poised to remain a cornerstone compound in medicinal chemistry endeavors.